Cas no 1346686-55-2 ({[3,3'-bipyridine]-5-yl}methanamine)

• Product Name: {[3,3'-bipyridine]-5-yl}methanamine
• CAS No: 1346686-55-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD19688961
• CID: 1034651
• PubChem ID: 67122705
• Update Time: 2025-08-05

{[3,3'-bipyridine]-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridin]-5-ylmethanamine
• (5-pyridin-3-ylpyridin-3-yl)methanamine
• [3,3'-Bipyridin]-5-ylmethamine
• {[3,3'-bipyridine]-5-yl}methanamine
• DB-225326
• [5-(pyridin-3-yl)pyridin-3-yl]methanamine
• F2167-1034
• 1346686-55-2
• [3,3-Bipyridin]-5-ylmethanamine
• C-[3,3']Bipyridinyl-5-yl-methylamine
• SCHEMBL1690457
• AKOS016014820
• 1-([3,3'-Bipyridin]-5-yl)methanamine
• DTXSID60736479
• EN300-240196
• ICWVJZOXYYPLRS-UHFFFAOYSA-N

• MDL： MFCD19688961
• Inchi： 1S/C11H11N3/c12-5-9-4-11(8-14-6-9)10-2-1-3-13-7-10/h1-4,6-8H,5,12H2
• InChI Key： ICWVJZOXYYPLRS-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=C(C=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on {[3,3'-bipyridine]-5-yl}methanamine

Introduction to CAS No. 1346686-55-2: {[3,3'-bipyridine]-5-yl}methanamine

The compound with CAS No. 1346686-55-2, commonly referred to as {[3,3'-bipyridine]-5-yl}methanamine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bipyridine moiety and an amine functional group. The bipyridine component, consisting of two pyridine rings connected by a single bond, contributes to the molecule's aromatic stability and potential for coordination chemistry applications.

Recent studies have highlighted the versatility of {[3,3'-bipyridine]-5-yl}methanamine in various chemical reactions. Its amine group makes it highly reactive, enabling it to participate in nucleophilic substitutions, amidations, and other transformations. Researchers have explored its role in the synthesis of complex organic molecules, particularly in the development of bioactive compounds and materials with tailored properties.

The synthesis of {[3,3'-bipyridine]-5-yl}methanamine typically involves multi-step processes that combine principles from both organic and coordination chemistry. One common approach includes the coupling of bipyridine derivatives with appropriate amine precursors under controlled conditions. This process often requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, {[3,3'-bipyridine]-5-yl}methanamine has shown promise in several areas. Its ability to coordinate with metal ions makes it a valuable ligand in catalysis and materials science. For instance, recent research has demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, such as cross-couplings and hydrogenation processes. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

The study of {[3,3'-bipyridine]-5-yl}methanamine has also extended into the realm of biological sciences. Researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with therapeutic molecules. Furthermore, its role as a building block in the synthesis of bioactive compounds has opened new avenues for drug discovery.

From an environmental perspective, understanding the behavior of {[3,3'-bipyridine]-5-yl}methanamine in different media is crucial for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under various conditions, providing insights into its environmental impact and potential for recycling or reuse.

In conclusion, CAS No. 1346686-55-2 or {[3,3'-bipyridine]-5-yl}methanamine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research directions, making it a subject of interest for chemists and material scientists alike.